Cas no 478800-55-4 ([1,1'-BIPHENYL]-4-ACETONITRILE, 4'-METHYL-)

• Product Name: [1,1'-BIPHENYL]-4-ACETONITRILE, 4'-METHYL-
• CAS No: 478800-55-4
• MF: C₁₅H₁₃N
• MW: 207.270423650742
• CID: 3171115
• PubChem ID: 20099839
• Update Time: 2025-04-21

[1,1'-BIPHENYL]-4-ACETONITRILE, 4'-METHYL- Chemical and Physical Properties

Names and Identifiers

• [1,1'-BIPHENYL]-4-ACETONITRILE, 4'-METHYL-
• SCHEMBL9925859
• (4'-Methyl[1,1'-biphenyl]-4-yl) acetonitrile
• AKOS004116155
• 478800-55-4

• Inchi： 1S/C15H13N/c1-12-2-6-14(7-3-12)15-8-4-13(5-9-15)10-11-16/h2-9H,10H2,1H3
• InChI Key： VNDLDVFEYXXYGE-UHFFFAOYSA-N
• SMILES： N#CCC1C=CC(=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 207.104799419Da
• Monoisotopic Mass: 207.104799419Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 23.8Ų